Cas no 447401-95-8 ((5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol)
447401-95-8 structure
Product Name:(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol
CAS No:447401-95-8
MF:C6H7ClF2N2O
MW:196.582387208939
CID:2643644
PubChem ID:17862871
Update Time:2025-04-21
(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol Chemical and Physical Properties
Names and Identifiers
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- 447401-95-8
- (5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanol
- CS-0380042
- AKOS012188264
- SCHEMBL3384730
- (5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol
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- Inchi: 1S/C6H7ClF2N2O/c1-11-5(7)3(2-12)4(10-11)6(8)9/h6,12H,2H2,1H3
- InChI Key: OWJSUNGDWUHQDU-UHFFFAOYSA-N
- SMILES: ClC1=C(CO)C(C(F)F)=NN1C
Computed Properties
- Exact Mass: 196.0214969Da
- Monoisotopic Mass: 196.0214969Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.1Ų
(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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